Cas no 2229456-32-8 (1-(4-fluoro-3-nitrophenyl)methylcyclopropan-1-amine)

• Product Name: 1-(4-fluoro-3-nitrophenyl)methylcyclopropan-1-amine
• CAS No: 2229456-32-8
• MF: C₁₀H₁₁FN₂O₂
• MW: 210.204945802689
• CID: 6331670
• PubChem ID: 165685950
• Update Time: 2025-07-24

1-(4-fluoro-3-nitrophenyl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-3-nitrophenyl)methylcyclopropan-1-amine
• 2229456-32-8
• EN300-1822008
• 1-[(4-fluoro-3-nitrophenyl)methyl]cyclopropan-1-amine

• Inchi： 1S/C10H11FN2O2/c11-8-2-1-7(5-9(8)13(14)15)6-10(12)3-4-10/h1-2,5H,3-4,6,12H2
• InChI Key： JDQSTPVFEUEPKA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1[N+](=O)[O-])CC1(CC1)N

Computed Properties

• Exact Mass: 210.08045576g/mol
• Monoisotopic Mass: 210.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-(4-fluoro-3-nitrophenyl)methylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2229456-32-8 and Product Name: 1-(4-fluoro-3-nitrophenyl)methylcyclopropan-1-amine

1-(4-fluoro-3-nitrophenyl)methylcyclopropan-1-amine (CAS No. 2229456-32-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic system, which is known to enhance binding affinity and metabolic stability. The presence of both fluorine and nitro substituents in the phenyl ring introduces additional electronic and steric effects, making this molecule a promising candidate for further exploration in drug discovery.

The cyclopropane moiety is particularly noteworthy in medicinal chemistry, as it often serves as a privileged scaffold that improves pharmacokinetic properties. The three-membered ring introduces rigidity, which can optimize interactions with biological targets such as enzymes and receptors. In contrast, the 4-fluoro-3-nitrophenyl group adds both electronic and steric influences, which can modulate the compound's reactivity and selectivity. The combination of these structural elements suggests that this compound may exhibit interesting pharmacological profiles, particularly in the context of modulating central nervous system (CNS) pathways or other therapeutic areas where such scaffolds have shown promise.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that the fluoro and nitro substituents play critical roles in stabilizing interactions with target proteins, potentially through hydrogen bonding, π-stacking, or electrostatic interactions. These insights are derived from docking studies that have been performed using state-of-the-art software tools, such as AutoDock Vina or MOE (Molecular Operating Environment). Such computational approaches are increasingly integral to modern drug discovery pipelines, allowing for the rapid screening of large libraries of compounds for hits with high binding affinity.

In parallel with computational studies, experimental investigations have begun to elucidate the biological activity of 1-(4-fluoro-3-nitrophenyl)methylcyclopropan-1-amine. Preliminary assays have suggested that this compound may possess properties relevant to therapeutic intervention in neurological disorders. For instance, its structural motif is reminiscent of molecules that have demonstrated efficacy in modulating neurotransmitter receptors or ion channels. The cyclopropane ring's ability to engage hydrophobic pockets within these targets could be leveraged to design novel therapeutics with improved pharmacological profiles compared to existing agents.

The fluoro substituent is particularly interesting from a medicinal chemistry perspective, as fluorine atoms are known to enhance metabolic stability and binding affinity. In particular, C-F bonds are exceptionally strong due to their high bond dissociation energy, which can contribute to prolonged residence time at biological targets. Additionally, fluorine can influence electronic distributions within the molecule through inductive effects, further modulating reactivity and selectivity. These properties make fluorinated compounds attractive for drug development, and 1-(4-fluoro-3-nitrophenyl)methylcyclopropan-1-amine is no exception.

The nitro group present in the phenyl ring adds another layer of complexity to this molecule's behavior. Nitro groups can serve as pharmacophores that participate in hydrogen bonding or electron transfer processes within biological systems. Furthermore, they can be metabolically reduced to amine derivatives, which may alter the compound's pharmacokinetic properties or lead to new bioactivities. The interplay between the fluoro and nitro substituents could thus give rise to a rich spectrum of biological effects that are difficult to predict without experimental validation.

Current research efforts are focused on synthesizing analogs of 1-(4-fluoro-3-nitrophenyl)methylcyclopropan-1-amine to explore structure-activity relationships (SARs) more thoroughly. By systematically modifying substituents on the phenyl ring or introducing different functional groups into the cyclopropane moiety, chemists aim to identify derivatives with enhanced potency or selectivity for specific biological targets. These studies often employ high-throughput synthesis techniques coupled with rapid analytical methods such as LC-MS (liquid chromatography-mass spectrometry) or NMR (nuclear magnetic resonance) spectroscopy for efficient characterization.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research in chemical biology and synthetic chemistry, where it can serve as a building block for more complex molecules or a probe for understanding enzyme mechanisms. The growing interest in fluorinated and nitro-substituted compounds underscores their importance in modern drug discovery efforts.

As our understanding of molecular interactions continues to evolve through interdisciplinary approaches combining chemistry, biology, and computer science, compounds like 1-(4-fluoro-3-nitrophenyl)methylcyclopropan-1-amine will undoubtedly play a pivotal role in shaping future therapeutic strategies. The cyclopropane scaffold provides an excellent platform for innovation due to its inherent rigidity and ability to modulate target interactions effectively. Meanwhile, the strategic placement of electronic-deficient groups such as fluoro and nitro atoms ensures that this molecule remains at the forefront of medicinal chemistry research.